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Compound of Interest

Compound Name: tert-Butyldimethylsilanol

Cat. No.: B101206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

tert-Butyldimethylsilanol (TBDMSOH), a versatile organosilicon compound. This document

includes key physical constants, detailed experimental protocols for their determination, and a

summary of its applications in research and development.

Core Physical and Chemical Properties
tert-Butyldimethylsilanol is a colorless, flammable liquid with a mild camphor-like odor.[1] It is

a key intermediate in the synthesis of silicone polymers and is widely used as a silylating agent

to protect hydroxyl groups in organic synthesis.[2][3][4] Its stability and ease of handling make

it a valuable reagent in both laboratory and industrial settings.[2]
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Identifier Value

Chemical Name tert-Butyldimethylsilanol

Synonyms
(tert-Butyl)dimethylsilanol, Butyldimethylsilanol,

TBDMS-OH, TBSOH[2][5]

CAS Number 18173-64-3[2][5][6][7][8]

Molecular Formula C₆H₁₆OSi[2][7][8]

Molecular Weight 132.28 g/mol [2][5][6][7][8]

SMILES CC(C)(C)--INVALID-LINK--(C)O[6][8]

InChI 1S/C6H16OSi/c1-6(2,3)8(4,5)7/h7H,1-5H3[6]

InChIKey FGWRMMTYIZKYMA-UHFFFAOYSA-N[6]

Physical Constants
Property Value

Appearance Colorless clear liquid[2][5]

Density 0.84 g/mL at 25 °C[3][5][6][9]

Boiling Point 139 °C at 739 mmHg[3][5][6][9]

Melting Point 18 °C[10]

Flash Point 45 °C (113 °F) - closed cup[6][9]

Refractive Index n20/D 1.424[3][5][6][9]

Vapor Pressure 0.0165 mmHg at 25 °C[10]

pKa 15.37 ± 0.53 (Predicted)[11]

Solubility
Soluble in methanol, DMSO, and benzene.[4]

[12] Insoluble in water.[1]
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tert-Butyldimethylsilanol is a flammable liquid and vapor.[9][13] It causes skin and serious

eye irritation and may cause respiratory irritation.[9][13]

GHS Hazard Statements: H226, H315, H319, H335[6][9]

Precautionary Statements: P210, P233, P240, P241, P261, P303+P361+P353,

P305+P351+P338[6][9]

Proper personal protective equipment (PPE), including eye shields, face shields, and gloves,

should be worn when handling this chemical.[6] It should be stored in a cool, well-ventilated

place away from heat and open flames.[1]

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of

tert-Butyldimethylsilanol.

Determination of Boiling Point
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating mantle)

Beaker

Procedure:

Add a small amount of tert-Butyldimethylsilanol to the test tube.

Place the capillary tube, with its open end down, into the test tube.
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Attach the test tube to a thermometer and immerse it in a heating bath.

Heat the bath slowly and observe the capillary tube.

A steady stream of bubbles will emerge from the capillary tube as the liquid is heated.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube upon cooling.

Determination of Density
Objective: To determine the mass per unit volume of the liquid.

Apparatus:

Pycnometer (a small glass flask with a precise volume)

Analytical balance

Water bath with temperature control

Procedure:

Clean and dry the pycnometer and determine its mass.

Fill the pycnometer with tert-Butyldimethylsilanol and place it in a water bath at a constant

temperature (e.g., 25 °C) to allow for thermal equilibrium.

Remove the pycnometer from the bath, dry the outside, and measure its mass.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index
Objective: To measure the extent to which light is bent when it passes through the liquid.

Apparatus:

Abbe refractometer
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Constant temperature water bath

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index.

Place a few drops of tert-Butyldimethylsilanol onto the prism of the refractometer.

Circulate water from the constant temperature bath through the refractometer to maintain a

constant temperature (e.g., 20 °C).

Adjust the refractometer until the dividing line between the light and dark fields is sharp and

centered.

Read the refractive index from the scale.

Applications and Visualization
tert-Butyldimethylsilanol is a versatile reagent with several important applications in organic

chemistry.[2] Its primary use is as a silylating agent for the protection of hydroxyl groups.[3][4]

This is a crucial step in multi-step syntheses to prevent unwanted side reactions of the alcohol

functionality.

The following diagram illustrates the general workflow for the protection of an alcohol using tert-

Butyldimethylsilyl chloride (TBDMSCl), which can be synthesized from tert-
Butyldimethylsilanol.
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Workflow for Alcohol Protection using a TBDMS Group

Alcohol (R-OH)

Silylation Reaction

tert-Butyldimethylsilyl Chloride (TBDMSCl) Base (e.g., Imidazole)

Protected Alcohol (R-OTBDMS)

Protection

Further Synthetic Steps

Deprotection (e.g., TBAF)

Original Alcohol (R-OH)

Deprotection

Click to download full resolution via product page

Caption: General workflow for the protection and deprotection of an alcohol using a tert-

butyldimethylsilyl (TBDMS) group.

This compound also serves as an intermediate in the production of silicone polymers,

adhesives, and sealants, where it contributes to enhanced adhesion and durability.[2]

Furthermore, it is utilized in surface modification to create hydrophobic surfaces.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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